Cas no 296793-69-6 (Benzenamine, 2,2'-oxybis[5-(1H-tetrazol-1-yl)-)

• Product Name: Benzenamine, 2,2'-oxybis[5-(1H-tetrazol-1-yl)-
• CAS No: 296793-69-6
• MF: C₁₄H₁₂N₁₀O
• MW: 336.311479568481
• CID: 1442576
• PubChem ID: 24129126
• Update Time: 2025-04-20

Benzenamine, 2,2'-oxybis[5-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-[2-amino-4-(tetrazol-1-yl)phenoxy]-5-(tetrazol-1-yl)aniline
• SR-01000522275
• 296793-69-6
• DTXSID10636031
• Oprea1_275544
• 2,2'-Oxybis[5-(1H-tetrazol-1-yl)aniline]
• SR-01000522275-1
• Benzenamine, 2,2'-oxybis[5-(1H-tetrazol-1-yl)-

• Inchi： 1S/C14H12N10O/c15-11-5-9(23-7-17-19-21-23)1-3-13(11)25-14-4-2-10(6-12(14)16)24-8-18-20-22-24/h1-8H,15-16H2
• InChI Key： TVTNSJKOWAWWFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1N)N1C=NN=N1)C1C=CC(=CC=1N)N1C=NN=N1

Computed Properties

• Exact Mass: 336.11986
• Monoisotopic Mass: 336.11955504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 148.47